Cas no 61354-75-4 (1H-Pyrazole-5-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester)

1H-Pyrazole-5-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester structure
61354-75-4 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester
CAS No:61354-75-4
MF:C10H10N2O3
MW:206.198002338409
CID:482670
PubChem ID:12343420
Update Time:2025-04-19

1H-Pyrazole-5-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester
    • methyl 4-(furan-2-yl)-2-methylpyrazole-3-carboxylate
    • DTXSID10492432
    • 61354-75-4
    • Methyl 4-(furan-2-yl)-1-methyl-1H-pyrazole-5-carboxylate
    • Inchi: 1S/C10H10N2O3/c1-12-9(10(13)14-2)7(6-11-12)8-4-3-5-15-8/h3-6H,1-2H3
    • InChI Key: PHYSWQGWYHJOTI-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C=NN(C)C=1C(=O)OC

Computed Properties

  • Exact Mass: 206.0692
  • Monoisotopic Mass: 206.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • PSA: 57.26

1H-Pyrazole-5-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester Related Literature

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